Cas no 263396-43-6 (D-3-Cyanophenylalanine)

• Product Name: D-3-Cyanophenylalanine
• CAS No: 263396-43-6
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD01631985
• CID: 67337
• PubChem ID: 7009411
• Update Time: 2025-05-20

D-3-Cyanophenylalanine Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(3-cyanophenyl)propanoic acid
• H-D-Phe(3-CN)-OH
• 3-Cyano-D-Phenylalanine
• D-3-CN-Phe-OH 3-Cyano-D-Phenylalanine
• D-3-Cyanophe
• D-3-Cyanophenylalanine
• H-D-Leu-Phe-OH
• MFCD01631985
• ZHUOMTMPTNZOJE-SECBINFHSA-N
• (2R)-2-amino-3-(3-cyanophenyl)propanoic acid
• DS-4354
• SCHEMBL838038
• F12294
• A818393
• AKOS006346478
• 263396-43-6
• AM82765
• DTXSID201313848
• D-3-Cyanophenylalanine (H-D-Phe(3-CN)-OH)
• AC-9888
• D-Phenylalanine, 3-cyano-
• CS-0101211
• H-m-Cyano-D-Phe-OH
• D-3- Cyanophenylalanine

• MDL： MFCD01631985
• Inchi： 1S/C10H10N2O2/c11-6-8-3-1-2-7(4-8)5-9(12)10(13)14/h1-4,9H,5,12H2,(H,13,14)/t9-/m1/s1
• InChI Key： ZHUOMTMPTNZOJE-SECBINFHSA-N
• SMILES： OC([C@@H](CC1C=CC=C(C#N)C=1)N)=O

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.8
• Topological Polar Surface Area: 87.1A^2

Experimental Properties

• Density: 1.28
• Boiling Point: 382.5°Cat760mmHg
• Flash Point: 185.1°C
• Refractive Index: 1.595
• PSA: 87.11000
• LogP: 1.21298

D-3-Cyanophenylalanine Security Information

• Storage Condition：Store at 0 ° C

Additional information on D-3-Cyanophenylalanine

Recent Advances in the Study of D-3-Cyanophenylalanine (263396-43-6) in Chemical Biology and Pharmaceutical Research

D-3-Cyanophenylalanine (CAS: 263396-43-6) is a non-natural amino acid derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research. Its unique structural properties, including the presence of a cyano group, make it a valuable tool for probing protein structure and function, as well as a potential building block for novel therapeutics. Recent studies have explored its applications in protein engineering, fluorescence labeling, and drug discovery, highlighting its versatility and potential impact on the field.

One of the most notable applications of D-3-Cyanophenylalanine is its use as a fluorescent probe in protein studies. The cyano group in the molecule serves as a sensitive reporter of local environmental changes, enabling researchers to monitor protein folding, conformational dynamics, and interactions with other biomolecules. A 2023 study published in the Journal of the American Chemical Society demonstrated the utility of D-3-Cyanophenylalanine in tracking real-time protein folding events, providing insights into the mechanisms of protein misfolding diseases such as Alzheimer's and Parkinson's.

In addition to its role as a spectroscopic probe, D-3-Cyanophenylalanine has been investigated for its potential in drug design. The cyano group can act as a bioisostere for other functional groups, allowing for the optimization of drug-like properties such as solubility, stability, and binding affinity. Recent computational and experimental studies have explored its incorporation into peptide-based therapeutics, with promising results in targeting protein-protein interactions involved in cancer and infectious diseases. For example, a 2022 study in ACS Chemical Biology reported the successful use of D-3-Cyanophenylalanine-containing peptides as inhibitors of the SARS-CoV-2 spike protein.

The synthesis and characterization of D-3-Cyanophenylalanine have also seen advancements in recent years. Improved synthetic routes have been developed to enhance yield and purity, making the compound more accessible for research and potential clinical applications. Furthermore, novel analytical techniques, such as advanced mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to study its behavior in complex biological systems, providing deeper insights into its interactions and stability.

Looking ahead, the continued exploration of D-3-Cyanophenylalanine holds great promise for advancing our understanding of protein dynamics and developing next-generation therapeutics. Future research directions may include its incorporation into more complex biomolecular systems, such as antibody-drug conjugates, and the exploration of its potential in targeted drug delivery systems. As the field progresses, D-3-Cyanophenylalanine is poised to remain a key player in the intersection of chemical biology and pharmaceutical innovation.